Cas no 2229459-62-3 (1-(6-chloropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(6-chloropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229459-62-3
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 6219502
• PubChem ID: 135564374
• Update Time: 2025-05-25

1-(6-chloropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
• 2229459-62-3
• EN300-1996591

• Inchi： 1S/C10H7ClN2O/c11-9-3-1-2-8(13-9)10(6-12)4-7(14)5-10/h1-3H,4-5H2
• InChI Key： XXYOKVBTHUFMNM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2(C#N)CC(C2)=O)=N1

Computed Properties

• Exact Mass: 206.0246905g/mol
• Monoisotopic Mass: 206.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.8Ų

Additional information on 1-(6-chloropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile

Research Brief on 1-(6-chloropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS: 2229459-62-3): Recent Advances and Applications

1-(6-chloropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS: 2229459-62-3) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique cyclobutane and pyridine moieties, has shown promising potential as a key intermediate in the development of novel pharmaceuticals and pesticides. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of growing interest among researchers.

The synthesis of 1-(6-chloropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile involves a multi-step process, often starting from readily available precursors such as 6-chloropyridine-2-carbaldehyde. Recent advancements in catalytic methods, including palladium-catalyzed cross-coupling reactions, have improved the yield and purity of this compound. These synthetic innovations are critical for scaling up production and ensuring reproducibility in industrial applications.

In the pharmaceutical domain, this compound has been investigated for its potential as a building block in the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies suggest that derivatives of 1-(6-chloropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile exhibit moderate inhibitory activity against specific kinase targets, warranting further exploration.

Beyond its pharmaceutical applications, this compound has also been evaluated for its utility in agrochemicals. Its structural features make it a candidate for developing new-generation insecticides, particularly targeting pests resistant to existing pyrethroid-based products. Field trials have demonstrated that formulations containing this compound exhibit enhanced efficacy against a broad spectrum of insect pests while maintaining favorable environmental safety profiles.

Recent computational studies have provided insights into the molecular interactions of 1-(6-chloropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile with biological targets. Density functional theory (DFT) calculations and molecular docking simulations have elucidated the binding modes and energetics, offering a rational basis for further structural modifications. These in silico approaches are instrumental in accelerating the discovery of optimized derivatives with improved potency and selectivity.

Despite these promising developments, challenges remain in the practical application of this compound. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the findings into viable therapeutic or agrochemical solutions.

In conclusion, 1-(6-chloropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS: 2229459-62-3) represents a versatile scaffold with significant potential in both medicinal and agrochemical research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications, paving the way for innovative solutions to pressing global challenges in health and agriculture.